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Compound of Interest

Compound Name: 4-Bromo-2-chlorophenol-13C6

Cat. No.: B15557072 Get Quote

In-Depth Technical Guide: 4-Bromo-2-
chlorophenol-13C6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the isotopically labeled compound

4-Bromo-2-chlorophenol-13C6, focusing on its molecular formula and molecular weight. This

compound is a heavy-isotope-labeled version of 4-Bromo-2-chlorophenol, a chemical

intermediate used in the synthesis of various pharmaceutical and agricultural products. The

incorporation of Carbon-13 (¹³C) isotopes is invaluable for metabolic studies, mechanistic

investigations, and as an internal standard in quantitative mass spectrometry-based analyses.

Core Molecular Data
The fundamental molecular properties of 4-Bromo-2-chlorophenol-13C6 are detailed below.

The molecular formula specifies the elemental composition, while the molecular weight is a

critical parameter for a wide range of experimental procedures, including solution preparation

and analytical measurements.

Parameter Value

Molecular Formula ¹³C₆H₄BrClO

Calculated Molecular Weight 213.49 g/mol
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Molecular Composition and Weight Calculation
The molecular formula of the unlabeled 4-Bromo-2-chlorophenol is C₆H₄BrClO.[1][2][3][4][5] In

the isotopically labeled variant, all six carbon atoms in the benzene ring are replaced with the

stable isotope Carbon-13.

The molecular weight is calculated by summing the atomic masses of each constituent atom.

For this calculation, the monoisotopic mass of ¹³C and the standard atomic weights of the other

elements are utilized.

Carbon-13 (¹³C): 13.00335 amu[6][7][8][9][10]

Hydrogen (H): 1.008 amu[11][12][13][14][15]

Bromine (Br): 79.904 amu[16][17][18][19][20]

Chlorine (Cl): 35.453 amu[21][22][23][24][25]

Oxygen (O): 15.999 amu[26][27][28][29][30]

Calculation: (6 × 13.00335) + (4 × 1.008) + (1 × 79.904) + (1 × 35.453) + (1 × 15.999) = 213.49

g/mol

Visualization of Molecular Information
The following diagram provides a visual representation of the key molecular attributes of 4-
Bromo-2-chlorophenol-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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